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Compound of Interest

Compound Name: Carvedilol Phosphate

Cat. No.: B1246202 Get Quote

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the molecular formula and

weight of Carvedilol Phosphate and its associated impurities. Designed for researchers,

scientists, and drug development professionals, this document offers critical data, detailed

experimental protocols, and visual representations of key molecular interactions to support

advanced research and quality control in the pharmaceutical industry.

Carvedilol, a non-selective beta-adrenergic blocker with alpha-1 adrenergic blocking activity, is

widely used in the treatment of cardiovascular diseases. The phosphate salt of Carvedilol is

often utilized in pharmaceutical formulations. A thorough understanding of its molecular

characteristics and the profile of its potential impurities is paramount for ensuring drug safety

and efficacy.

Molecular Data at a Glance
The following table summarizes the molecular formula and weight of Carvedilol Phosphate
and its principal impurities, providing a clear and comparative reference for analytical and

developmental purposes.
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Compound Name Molecular Formula Molecular Weight ( g/mol )

Carvedilol C₂₄H₂₆N₂O₄ 406.47[1][2][3]

Carvedilol Phosphate C₂₄H₃₁N₂O₉P 522.49[4][5]

Carvedilol Phosphate

Hemihydrate
C₂₄H₂₆N₂O₄ · H₃PO₄ · ½ H₂O 513.5[6][7]

Carvedilol Impurity C (N-

Benzyl Carvedilol)
C₃₁H₃₂N₂O₄ 496.60[1][8][9]

Carvedilol Impurity D C₃₉H₃₉N₃O₆ 645.74[1]

Carvedilol EP Impurity E (HCl

salt)
C₉H₁₃NO₂ · HCl 203.67[2]

Carvedilol Biscarbazole

Impurity
C₂₇H₂₂N₂O₃ 422.48[1]

Carvedilol Related Compound

F
C₂₄H₃₀N₂O₄ 410.51[2]

1-Amino-3-(9H-carbazol-4-

yloxy)-2-propanol
C₁₅H₁₆N₂O₂ 256.3

Carvedilol Impurity 6 C₃₃H₃₆N₂O₆ 556.7[10]

Visualizing Carvedilol's Mechanism of Action
To elucidate the pharmacological activity of Carvedilol, the following diagram illustrates its dual

inhibitory effect on adrenergic signaling pathways. This visualization provides a clear

conceptual framework for understanding its therapeutic effects at the molecular level.
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Sample & Standard Preparation

HPLC Analysis

Data Processing & Analysis

Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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